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Compound of Interest

Compound Name: ABT-072 potassium trihydrate

Cat. No.: B8210107 Get Quote

Application Notes and Protocols for ABT-072
For Researchers, Scientists, and Drug Development Professionals

Abstract
ABT-072 is a potent, non-nucleoside inhibitor of the hepatitis C virus (HCV) NS5B polymerase,

an RNA-dependent RNA polymerase essential for viral replication.[1] This document provides

detailed protocols for the preparation of ABT-072 stock solutions for in vitro and in vivo

experiments, along with its physicochemical properties and a summary of its mechanism of

action. Adherence to these guidelines will ensure consistent and reproducible experimental

results.

Physicochemical Properties of ABT-072
ABT-072 is a small molecule with the following properties:
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Property Value Source

IUPAC Name

N-[4-[(E)-2-[3-tert-butyl-5-(2,4-

dioxopyrimidin-1-yl)-2-

methoxyphenyl]ethenyl]phenyl]

methanesulfonamide

[2]

Molecular Formula C₂₄H₂₇N₃O₅S [2]

Molecular Weight 469.6 g/mol [2]

CAS Number 1132936-00-5 [2]

Appearance Solid powder N/A

Solubility

DMSO: Soluble. Quantitative

data not publicly available.

Water: Extremely low intrinsic

aqueous solubility. Ethanol:

Soluble. Quantitative data not

publicly available.

[3]

Note: It is highly recommended to empirically determine the solubility of ABT-072 in your

specific batch of DMSO to establish the upper concentration limit for your stock solutions.

Mechanism of Action and Signaling Pathway
ABT-072 is a direct-acting antiviral agent that functions as a non-nucleoside inhibitor of the

HCV NS5B polymerase.[1] NS5B is an RNA-dependent RNA polymerase that is critical for the

replication of the viral RNA genome.[4] ABT-072 binds to an allosteric site on the enzyme,

distinct from the active site for nucleoside triphosphates, which induces a conformational

change that impairs its function and ultimately halts viral RNA synthesis.[1]

The expression of HCV proteins, including NS5B, can trigger host cell signaling pathways.

Specifically, HCV NS5B has been shown to induce the expression of interferon-β (IFN-β)

through the Toll-like receptor 3 (TLR3) signaling pathway.[5] By inhibiting NS5B, ABT-072 is

expected to suppress this virus-induced IFN-β production, thereby modulating the host's innate

immune response to the infection.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/57775240
https://pubchem.ncbi.nlm.nih.gov/compound/57775240
https://pubchem.ncbi.nlm.nih.gov/compound/57775240
https://pubchem.ncbi.nlm.nih.gov/compound/57775240
https://www.targetmol.com/compound/abt-072
https://www.biosynth.com/p/HVB93600/1132936-00-5-abt-072
https://www.mdpi.com/2079-9721/13/12/393
https://www.biosynth.com/p/HVB93600/1132936-00-5-abt-072
https://www.researchgate.net/publication/7443148_Hepatitis_C_virus_NS5B_delays_cell_cycle_progression_by_inducing_interferon-b_via_Toll-like_receptor_3_signaling_pathway_without_replicating_viral_genomes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8210107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action of ABT-072

HCV Replication

Host Cell

HCV RNA Genome NS5B Polymerase
Template Viral RNA

Replication

TLR3

Activates

IFN-β Induction Innate Immune
Response

ABT-072
Inhibition

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8210107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Preparing ABT-072 Stock and Working Solutions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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